Cas no 4406-73-9 (2-Phenyl-1,3,6,2-dioxazaborocane)

• Product Name: 2-Phenyl-1,3,6,2-dioxazaborocane
• CAS No: 4406-73-9
• MF: C₁₀H₁₄BNO₂
• MW: 191.034662723541
• CID: 2827743
• PubChem ID: 12711342
• Update Time: 2025-04-21

2-Phenyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

• DTXCID90458475
• 2-Phenyl-1,3,6,2-dioxazaborocane
• 2413675-00-8
• 4406-73-9
• MFCD20661267
• 4H-1,3,6,2-Dioxazaborocine, tetrahydro-2-phenyl-
• 56296-15-2
• DTXSID20507667

• Inchi： 1S/C10H14BNO2/c1-2-4-10(5-3-1)11-13-8-6-12-7-9-14-11/h1-5,12H,6-9H2
• InChI Key： XPIHVYSMTIFCST-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2)OCCNCC1

Computed Properties

• Exact Mass: 191.1117589Da
• Monoisotopic Mass: 191.1117589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives